Cas no 59191-78-5 (2-Octanone,3-(hydroxymethyl)-)
2-Octanone,3-(hydroxymethyl)- structure
Product Name:2-Octanone,3-(hydroxymethyl)-
CAS No:59191-78-5
MF:C9H18O2
MW:158.238023281097
CID:372229
Update Time:2026-05-14
2-Octanone,3-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Octanone,3-(hydroxymethyl)-
- 3-(hydroxymethyl)octan-2-one
- 3-(Hydroxymethyl)-2-octanone
- 3-Hydroxymethyl-2-octanone
- FEMA No. 3292
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Computed Properties
- Exact Mass: 158.13074
- Monoisotopic Mass: 158.13068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 6
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3
Experimental Properties
- Density: 0.919
- Boiling Point: 245 ºC
- Flash Point: 101 ºC
- Refractive Index: 1.442
- PSA: 37.3
- FEMA: 3292 | 3-(HYDROXYMETHYL)-2-OCTANONE
2-Octanone,3-(hydroxymethyl)- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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